
2-Hydroxyethyl acrylate safety data sheet (SDS)

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2-Hydroxyethyl acrylate

CAS No.: 26403-58-7

Cat. No.: B7721392

Get Quote

An In-depth Technical Guide to the Safety Data Sheet for 2-Hydroxyethyl acrylate (HEA)

Introduction: A Molecule of Dual Nature
2-Hydroxyethyl acrylate (HEA), with CAS Number 818-61-1, is a bifunctional monomer of

significant industrial importance.[1][2] Its structure, containing both a reactive acrylate group

and a primary hydroxyl group, allows it to be a versatile building block in the synthesis of a wide

array of polymers.[2][3] HEA is a critical component in the production of coatings, adhesives,

resins, and biomedical materials, where it imparts properties like adhesion, flexibility, and

chemical resistance.[2][4]

However, this high reactivity is also the source of its significant health and safety hazards.

Understanding the Safety Data Sheet (SDS) for HEA is not merely a regulatory formality; it is a

critical necessity for ensuring the safety of researchers, scientists, and all personnel who

handle this chemical. This guide provides an in-depth analysis of the core information within the

HEA SDS, emphasizing the scientific rationale behind the safety protocols to empower

professionals in its safe application.

Section 1: Chemical Identification
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Proper identification is the first step in chemical safety. HEA is known by several synonyms,

and it is crucial to recognize them to ensure all relevant safety information is consulted.

Identifier Value

Chemical Name 2-Hydroxyethyl acrylate

CAS Number 818-61-1[1][5]

Molecular Formula C5H8O3[4][6]

Molar Mass 116.11 g/mol [1][6]

Common Synonyms
HEA, Ethylene glycol monoacrylate, 2-

(Acryloyloxy)ethanol[1][7]

Section 2: Hazard Identification & GHS
Classification
2-Hydroxyethyl acrylate is classified as a hazardous substance under the Globally

Harmonized System (GHS). Its hazards are multifaceted, affecting multiple routes of exposure

and posing both acute and chronic risks. The GHS classification underscores the necessity for

stringent safety measures.[5]
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Hazard Class Category Hazard Statement

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin[5][8]

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[5]

[8]

Skin Corrosion/Irritation Category 1C
H314: Causes severe skin

burns and eye damage[5][8]

Serious Eye Damage Category 1
H318: Causes serious eye

damage[5]

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction[5][8]

Aquatic Hazard (Acute) Category 1
H400: Very toxic to aquatic

life[5][8]

The following pictograms visually communicate these core dangers:

Caption: GHS Pictograms for 2-Hydroxyethyl Acrylate.

Section 3: Composition and the Critical Role of
Inhibitors
Commercial HEA is typically supplied with a polymerization inhibitor, most commonly

Monomethyl Ether of Hydroquinone (MEHQ).[5] This is not an impurity but a critical component

for safety. The acrylate functional group in HEA is highly susceptible to free-radical

polymerization. This process is exothermic and can become self-accelerating, leading to a

dangerous increase in temperature and pressure inside a sealed container, potentially causing

violent rupture.[1]

Mechanism of Inhibition: MEHQ functions by quenching free radicals that initiate the

polymerization process. Crucially, this inhibitory action requires the presence of dissolved

oxygen.[6][7] This is a counter-intuitive but vital safety detail: HEA must never be stored under

an inert atmosphere (e.g., nitrogen or argon), as this would render the stabilizer ineffective.
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Section 4: First-Aid Measures: An Emergency
Response Protocol
Due to its corrosive and toxic nature, immediate and appropriate first aid is critical following any

exposure to HEA.

Inhalation

Skin Contact

Eye Contact Ingestion

Exposure Event

Move to Fresh Air

Immediately remove all
contaminated clothing.

Immediately flush eyes with water
for at least 15 minutes.

Rinse mouth with water.

Keep warm and at rest
in a half-upright position.

Administer oxygen if breathing is difficult.
Provide artificial respiration if not breathing.

Seek Immediate Medical Attention

Rinse skin with large amounts
of water for at least 15 minutes.

Hold eyelids open.
Remove contact lenses if possible.

Do NOT induce vomiting.
Risk of aspiration and perforation.

Give 1-2 glasses of water to drink.

Click to download full resolution via product page

Caption: Emergency First-Aid Workflow for HEA Exposure.

Key Protocols:

Inhalation: Remove the individual from the exposure area to fresh air immediately.[5][9] If

breathing is difficult or has stopped, trained personnel should provide artificial respiration or

oxygen.[10]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b7721392/docs?utm_src=pdf-body-img#2-hydroxyethyl-acrylate-safety-data-sheet-sds
https://gjchemical.com/siteimages/ProductImages/178811.pdf
https://www.inchem.org/documents/icsc/icsc/eics1723.htm
https://pim-resources.coleparmer.com/sds/00549.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7721392?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Contact: This is a primary exposure route. Immediately flush the affected area with

copious amounts of water for at least 15 minutes while removing all contaminated clothing

and shoes.[5][9] HEA can be absorbed through the skin, contributing to systemic toxicity.[9]

Eye Contact: HEA causes severe eye damage.[5] Flush eyes immediately with water for at

least 15 minutes, holding the eyelids open to ensure complete irrigation.[5] Remove contact

lenses after the initial flush if it can be done easily.

Ingestion: Do NOT induce vomiting, as this can cause aspiration of the corrosive material

into the lungs (chemical pneumonitis) and potential perforation of the esophagus.[9][11]

Rinse the mouth and have the person drink one or two glasses of water.[9]

In all cases of exposure, immediate medical attention is required.[5][9]

Section 5: Fire-Fighting Measures
HEA is a combustible liquid with a flash point of approximately 101°C.[9] The primary danger in

a fire is not just combustion, but the risk of runaway polymerization. Heating can cause a rapid

increase in pressure within containers, leading to a risk of explosion.[9][12]

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide (CO2).[1][13] Water spray is effective for cooling containers exposed to fire to

prevent over-pressurization.[9]

Specific Hazards: Containers may rupture violently if heated.[1] The substance may

polymerize exothermically.

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective chemical-resistant clothing.[1]

Section 6: Accidental Release Measures
A spill of HEA requires immediate and careful handling to protect personnel and the

environment.

Personal Precautions: Evacuate the area.[8] Wear appropriate PPE, including chemical-

resistant gloves (e.g., PVC), apron, eye protection, and respiratory protection.[8] Avoid
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breathing vapors.

Containment and Cleanup: For a major spill, alert the fire brigade.[8] Stop the leak if it is safe

to do so. Contain the spill using inert absorbent materials like sand, earth, or vermiculite.[8]

Collect the absorbed material into labeled containers for proper disposal. Do not allow the

chemical to enter drains or waterways, as it is very toxic to aquatic life.[9][13]

Section 7: Handling and Storage - The Key to
Preventing Polymerization
Safe handling and storage are paramount for preventing hazardous incidents. The protocols

are designed specifically to maintain the stability of the inhibited monomer.

Safe Storage Conditions Hazardous Conditions

2-HEA Monomer

Stable Liquid

MEHQ Stabilizer Presence of Air (Oxygen) Temperature < 35°C Store in the Dark

Runaway Polymerization
(Heat + Pressure)

Transition if
conditions fail

2-HEA Monomer

Heat / Sunlight / Contaminants
(e.g., Peroxides, Iron Ions)

Inert Gas Atmosphere
(No Oxygen)

Stabilizer Ineffective

Stabilizer Ineffective

Click to download full resolution via product page

Caption: Logical Flowchart for Safe Storage of 2-Hydroxyethyl Acrylate.

Core Storage Requirements:
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Store Under Air: Never use an inert gas blanket. The presence of oxygen is essential for the

MEHQ inhibitor to function.[6][7] For long-term storage, it may be necessary to replenish the

dissolved oxygen.

Temperature Control: Storage temperature must not exceed 35°C.[6][7] Higher temperatures

increase the rate of peroxide formation and potential for polymerization.

Avoid Contamination: Keep away from incompatible materials such as acids, bases, metals,

peroxides, and other reducing agents.[11] Iron(III) ions, which can be introduced from rust in

carbon steel tanks, can act as a weak polymerization initiator.[6][7] For this reason, stainless

steel is the preferred material for storage tanks and pipes.[6][7]

Inventory Management: Employ a strict "first-in, first-out" principle to avoid over-storage.[6]

The material should ideally be consumed within 6 months, as trace impurities like Ethylene

Glycol Diacrylate can increase over time.[6]

Section 8: Exposure Controls & Personal Protection
Engineering controls and personal protective equipment (PPE) are the primary means of

protecting laboratory personnel.

Task / Condition
Recommended Personal Protective

Equipment (PPE)

General Handling / Pouring
Chemical splash goggles or face shield, elbow-

length PVC gloves, lab coat or overalls.[8]

Risk of Splashing As above, plus a PVC apron.[8]

Working with Heated Material or Aerosols

Use within a chemical fume hood. Respiratory

protection (NIOSH/MSHA approved respirator)

may be required.[10]

Emergency Spill Response
Full chemical protective suit and self-contained

breathing apparatus (SCBA).[8]

Engineering Controls: Always handle HEA in a well-ventilated area, preferably within a

chemical fume hood, to keep airborne concentrations low.[8][10] Eyewash stations and safety
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showers must be readily accessible.[8][11]

Section 9: Physical and Chemical Properties
This data is essential for designing experiments and for predicting the behavior of the chemical

under various conditions.

Property Value

Appearance Clear, colorless liquid[1]

Odor Characteristic, pungent, ester-like[2]

Boiling Point ~200 °C

Melting Point < -60 °C[4]

Flash Point 101 °C (214 °F)[9]

Density ~1.106 g/cm³ at 25 °C[4]

Solubility in Water Miscible[1][2][4]

Vapor Density >1 (Heavier than air)[1]

Section 10 & 11: Stability, Reactivity & Toxicology
Reactivity: The primary reactivity hazard is polymerization. This can be initiated by heat, direct

sunlight, and contamination with peroxides or other initiators.[9][12]

Toxicological Summary: HEA is toxic through multiple routes. It causes severe burns to skin

and eyes upon contact.[14] It is harmful if swallowed and toxic if absorbed through the skin.[5]

[10] A significant long-term risk is skin sensitization; repeated or prolonged contact can lead to

an allergic reaction in susceptible individuals.[8][9]

Endpoint Species Value

LD50, Oral Rat 540 - 548 mg/kg[11][14][15]

LD50, Dermal Rat > 1000 mg/kg[11][13]
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Conclusion: A Mandate for Diligence
The Safety Data Sheet for 2-Hydroxyethyl acrylate paints a clear picture of a highly useful but

hazardous chemical. Its reactivity, while beneficial for polymer synthesis, demands a rigorous

and informed approach to safety. For the researcher, scientist, and drug development

professional, the SDS is not just a document but a dynamic guide to safe practice. By

understanding the underlying chemical principles—particularly the mechanism of

polymerization and its inhibition—personnel can move beyond rote compliance to a state of

active, intelligent safety management, ensuring both scientific progress and personal well-

being.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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